Cas no 13121-99-8 (2-(Pyridin-4-yl)acetonitrile)

• Product Name: 2-(Pyridin-4-yl)acetonitrile
• CAS No: 13121-99-8
• MF: C₇H₆N₂
• MW: 118.135941028595
• MDL: MFCD03412601
• CID: 49044
• PubChem ID: 4112085
• Update Time: 2025-11-02

2-(Pyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Pyridin-4-yl-acetonitrile
• 4-Pyridylacetonitrile
• 2-pyridin-4-ylacetonitrile
• 4-Pyridineacetonitrile
• ALBACONAZOLE-D3
• Pyridin-4-ylacetonitrile
• 4-cyanomethylpyridine
• 4-Pyridylacetonitrilehydrochloride
• pyrid-4-yl-acetonitrile
• 2-(Pyridin-4-yl)
• RARECHEM AK ML 0204
• Pyridine-4-yl-Acetonitrile
• 2-(Pyridin-4-yl)acetonitrile
• AKOS000159461
• CS-0130528
• MFCD03412601
• 4-cyanomethyl-pyridine
• EN300-29628
• 2-(4-Pyridyl)acetonitrile
• BMVSAKPRNWZCPG-UHFFFAOYSA-N
• SY012818
• SCHEMBL254403
• AMY22574
• BS-13013
• 13121-99-8
• FT-0649715
• SB52364
• DTXSID10399437
• 4-Pyridineacetonitrile, 97+%
• DB-062808
• STL168052

• MDL： MFCD03412601
• Inchi： 1S/C7H6N2/c8-4-1-7-2-5-9-6-3-7/h2-3,5-6H,1H2
• InChI Key： BMVSAKPRNWZCPG-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CC#N

Computed Properties

• Exact Mass: 118.05300
• Monoisotopic Mass: 118.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36.7A^2

Experimental Properties

• Density: 1.085
• Boiling Point: 258.8°C at 760 mmHg
• Flash Point: 99.3℃
• Refractive Index: 1.533
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 36.68000
• LogP: 1.14768

2-(Pyridin-4-yl)acetonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(Pyridin-4-yl)acetonitrile

Comprehensive Guide to 2-(Pyridin-4-yl)acetonitrile (CAS No. 13121-99-8): Properties, Applications, and Industry Insights

2-(Pyridin-4-yl)acetonitrile (CAS No. 13121-99-8) is a versatile organic compound widely used in pharmaceutical, agrochemical, and material science research. This nitrile derivative, featuring a pyridine ring, has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. With the rise of AI-driven drug discovery and green chemistry, researchers are increasingly exploring its potential in sustainable synthesis routes and high-throughput screening platforms.

The compound's molecular structure combines a cyano (-CN) group with a pyridinyl moiety, enabling diverse reactivity patterns. Recent studies highlight its utility in cross-coupling reactions, a hot topic in catalysis research. As the demand for heterocyclic building blocks grows in medicinal chemistry, 2-(Pyridin-4-yl)acetonitrile has become a focal point for developing kinase inhibitors and antiviral agents, aligning with global health trends.

From an industrial perspective, CAS 13121-99-8 is valued for its stability and solubility profile. Manufacturers optimize its production using flow chemistry techniques, addressing the pharmaceutical industry's need for process intensification. Analytical methods like HPLC purity testing and LC-MS characterization ensure compliance with stringent quality control standards, a critical concern for GMP-certified facilities.

Environmental considerations are shaping the compound's applications. Its derivatives show promise in organic photovoltaics, coinciding with the renewable energy boom. Researchers also investigate its biodegradation pathways, responding to green chemistry principles. These developments position 2-(Pyridin-4-yl)acetonitrile as a sustainable choice for next-gen materials.

In the AI-assisted molecular design era, this compound's structural features are frequently analyzed via computational chemistry tools. PubChem and Reaxys databases document its physicochemical properties, including melting point (≥95°C) and logP (~0.8), aiding virtual screening workflows. Such data-driven approaches accelerate its adoption in fragment-based drug discovery.

Supply chain dynamics for CAS 13121-99-8 reflect broader chemical industry trends. Major producers emphasize just-in-time delivery and custom synthesis services to support R&D pipelines. Regulatory documentation, including REACH compliance and SDS preparation, ensures seamless global distribution, addressing frequent queries from procurement specialists.

Emerging applications in metal-organic frameworks (MOFs) and supramolecular chemistry further expand its utility. Recent patents disclose its use in designing fluorescent probes for cellular imaging, tapping into the diagnostics market growth. Such innovations demonstrate how pyridine derivatives continue enabling breakthroughs across scientific disciplines.